Cas no 950519-74-1 (5-amino-7-fluoro-2(1H)-Quinolinone)

5-Amino-7-fluoro-2(1H)-quinolinone is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both amino and fluoro substituents, enhances reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom contributes to improved metabolic stability and binding affinity, while the amino group offers versatility for further functionalization. This compound is particularly useful in the development of heterocyclic scaffolds for drug discovery, owing to its balanced physicochemical properties. High purity and consistent quality ensure reliable performance in synthetic workflows. Suitable for use under controlled conditions, it requires proper handling due to its reactive nature.
5-amino-7-fluoro-2(1H)-Quinolinone structure
950519-74-1 structure
Product Name:5-amino-7-fluoro-2(1H)-Quinolinone
CAS No:950519-74-1
MF:C9H7FN2O
MW:178.163085222244
CID:1122851
PubChem ID:66969438
Update Time:2025-05-26

5-amino-7-fluoro-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

    • 5-amino-7-fluoro-2(1H)-Quinolinone
    • 5-amino-7-fluoro-1H-quinolin-2-one
    • CHEMBL4632646
    • KELNSGBETRVWHH-UHFFFAOYSA-N
    • 950519-74-1
    • SCHEMBL1261516
    • 5-amino-7-fluoroquinolin-2(1H)-one
    • SCHEMBL18496990
    • DB-296020
    • Inchi: 1S/C9H7FN2O/c10-5-3-7(11)6-1-2-9(13)12-8(6)4-5/h1-4H,11H2,(H,12,13)
    • InChI Key: KELNSGBETRVWHH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C2C=CC(NC=2C=1)=O)N

Computed Properties

  • Exact Mass: 178.054
  • Monoisotopic Mass: 178.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 0.8

5-amino-7-fluoro-2(1H)-Quinolinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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